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molecular formula C15H18BrNO5 B8346686 2-[(2-Bromo-5-methoxyphenylamino)methylene]malonic acid diethyl ester

2-[(2-Bromo-5-methoxyphenylamino)methylene]malonic acid diethyl ester

Cat. No. B8346686
M. Wt: 372.21 g/mol
InChI Key: CKLVKAPUOLWGER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08741925B2

Procedure details

2-[(2-Bromo-5-methoxy-phenylamino)-methylene]-malonic acid diethyl ester (9 g, 24.2 mmol) was slowly added to polyphosphoric acid (30 g) at 120° C. The mixture was stirred at this temperature for additional 30 min and then cooled to room temperature. Absolute ethanol (30 mL) was added and the resulting mixture was refluxed for 30 min. The mixture was basified with aqueous sodium bicarbonate at 25° C. and extracted with EtOAc (4×100 mL). The organic layers were combined, dried and the solvent evaporated to give 8-bromo-5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (2.3 g, 30%).
Name
2-[(2-Bromo-5-methoxy-phenylamino)-methylene]-malonic acid diethyl ester
Quantity
9 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
30 g
Type
reactant
Reaction Step One
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
8-bromo-5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
Yield
30%

Identifiers

REACTION_CXSMILES
C(O[C:4](=[O:22])[C:5](=[CH:11][NH:12][C:13]1[CH:18]=[C:17]([O:19][CH3:20])[CH:16]=[CH:15][C:14]=1[Br:21])[C:6]([O:8][CH2:9][CH3:10])=[O:7])C.C(=O)(O)[O-].[Na+]>C(O)C>[CH2:9]([O:8][C:6]([C:5]1[C:4](=[O:22])[C:18]2[C:13](=[C:14]([Br:21])[CH:15]=[CH:16][C:17]=2[O:19][CH3:20])[NH:12][CH:11]=1)=[O:7])[CH3:10] |f:1.2|

Inputs

Step One
Name
2-[(2-Bromo-5-methoxy-phenylamino)-methylene]-malonic acid diethyl ester
Quantity
9 g
Type
reactant
Smiles
C(C)OC(C(C(=O)OCC)=CNC1=C(C=CC(=C1)OC)Br)=O
[Compound]
Name
polyphosphoric acid
Quantity
30 g
Type
reactant
Smiles
Step Two
Name
sodium bicarbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])(O)=O.[Na+]
Step Three
Name
ethanol
Quantity
30 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at this temperature for additional 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was refluxed for 30 min
Duration
30 min
EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (4×100 mL)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
the solvent evaporated

Outcomes

Product
Details
Reaction Time
 30 min
Name
8-bromo-5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C1=CNC2=C(C=CC(=C2C1=O)OC)Br
Measurements
Type Value Analysis
AMOUNT: MASS 2.3 g
YIELD: PERCENTYIELD 30%
YIELD: CALCULATEDPERCENTYIELD 29.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.